Cas no 866240-05-3 (3,4,8-Trimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one)

• Product Name: 3,4,8-Trimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one
• CAS No: 866240-05-3
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• MDL: MFCD11108888
• CID: 4259648
• PubChem ID: 43912930
• Update Time: 2025-05-22

3,4,8-Trimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3,4,8-trimethyl-7-(oxiranylmethoxy)-
• 3,4,8-trimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one
• ALBB-028350
• CS-0245300
• MFCD11108888
• STL466300
• 3,4,8-trimethyl-7-[(oxiran-2-yl)methoxy]-2H-chromen-2-one
• 866240-05-3
• Z1824566567
• NS-04023
• 3,4,8-TRIMETHYL-7-(OXIRAN-2-YLMETHOXY)CHROMEN-2-ONE
• EN300-302906
• AKOS022507568
• 3,4,8-Trimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one

• MDL： MFCD11108888
• Inchi： 1S/C15H16O4/c1-8-9(2)15(16)19-14-10(3)13(5-4-12(8)14)18-7-11-6-17-11/h4-5,11H,6-7H2,1-3H3
• InChI Key： MVZWTPQPKJPVDF-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(OCC3CO3)=CC=C2C(C)=C1C

Computed Properties

• Exact Mass: 260.105
• Monoisotopic Mass: 260.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3,4,8-Trimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one

Recent Advances in the Study of 3,4,8-Trimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one (CAS: 866240-05-3)

The compound 3,4,8-Trimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one (CAS: 866240-05-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This coumarin derivative, characterized by an epoxide-functionalized side chain, exhibits promising biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anticancer properties of 3,4,8-Trimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one. The researchers demonstrated that the compound selectively inhibits the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The epoxide moiety was found to play a critical role in its bioactivity, likely through covalent interactions with cellular targets. Molecular docking studies suggested potential binding to key oncogenic proteins, though further validation is required.

In the realm of synthetic chemistry, advancements have been made in the scalable production of 3,4,8-Trimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one. A recent patent (WO2023051234) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. The method employs green chemistry principles, such as solvent-free reactions and catalytic epoxidation, making it more sustainable for industrial applications. This development is particularly relevant given the increasing demand for this compound in drug discovery pipelines.

Pharmacokinetic studies of 3,4,8-Trimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one have also progressed. Research published in Xenobiotica (2024) revealed that the compound exhibits favorable absorption and distribution profiles in rodent models, with moderate plasma protein binding and good tissue penetration. However, its metabolism appears complex, with the epoxide ring being a major site of biotransformation. These findings underscore the need for further ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling to assess its clinical potential fully.

Beyond its direct therapeutic applications, 3,4,8-Trimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one has shown promise as a chemical probe for studying biological systems. Its fluorescence properties, combined with its reactive epoxide group, make it a valuable tool for target identification and validation. A recent Chemical Biology study utilized this compound to map protein interactions in inflammatory pathways, uncovering novel drug targets.

In conclusion, 3,4,8-Trimethyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one (CAS: 866240-05-3) represents a versatile scaffold with multiple applications in drug discovery and chemical biology. While significant progress has been made in understanding its properties and potential uses, further research is needed to fully exploit its therapeutic value. Ongoing studies are expected to clarify its safety profile, optimize its pharmacological properties, and explore combination therapies. This compound continues to be an important focus in the intersection of chemistry and biology, with implications for developing new treatments for various diseases.